Cas no 2580211-20-5 (2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid)

• Product Name: 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid
• CAS No: 2580211-20-5
• MF: C₁₃H₁₇NO₅
• MW: 267.277784109116
• MDL: MFCD32850521
• CID: 5661778
• PubChem ID: 165887592
• Update Time: 2025-05-25

2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{[(benzyloxy)carbonyl]amino}propoxy)acetic acid
• EN300-27730642
• 2580211-20-5
• 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid

• MDL： MFCD32850521
• Inchi： 1S/C13H17NO5/c1-10(7-18-9-12(15)16)14-13(17)19-8-11-5-3-2-4-6-11/h2-6,10H,7-9H2,1H3,(H,14,17)(H,15,16)
• InChI Key： LBAOLBZEWUNINB-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC(C)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 267.11067264g/mol
• Monoisotopic Mass: 267.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid

Recent Advances in the Study of 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid (CAS: 2580211-20-5)

The compound 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid (CAS: 2580211-20-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including drug delivery systems and enzyme inhibition. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthetic pathways for 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid, with particular emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel, high-efficiency synthesis method that reduces byproduct formation and improves scalability. This advancement is critical for large-scale production, which is essential for further preclinical and clinical testing. The study also reported on the compound's stability under various physiological conditions, a key factor for its potential use in drug formulations.

In terms of biological activity, 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid has demonstrated notable inhibitory effects on specific enzymes involved in inflammatory pathways. A recent in vitro study published in Bioorganic & Medicinal Chemistry Letters revealed that the compound effectively targets cyclooxygenase-2 (COX-2), an enzyme implicated in chronic inflammation and pain. The researchers observed a dose-dependent inhibition of COX-2 activity, suggesting its potential as a lead compound for developing new anti-inflammatory drugs. Further molecular docking studies indicated strong binding affinity to the enzyme's active site, supporting its mechanistic plausibility.

Another area of interest is the compound's role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews explored its utility as a linker in prodrug designs. The researchers found that 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid can be conjugated to various therapeutic agents, enhancing their solubility and bioavailability. This property is particularly valuable for poorly water-soluble drugs, addressing a common challenge in pharmaceutical development. The study also highlighted the compound's biocompatibility and low toxicity, further underscoring its suitability for clinical applications.

Despite these promising findings, challenges remain in the clinical translation of 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid. A recent review in Expert Opinion on Drug Discovery pointed out the need for more extensive pharmacokinetic and toxicological studies to fully assess its safety profile. Additionally, the compound's metabolic stability and potential interactions with other drugs require further investigation. These gaps present opportunities for future research to refine its therapeutic potential and optimize its use in medicine.

In conclusion, 2-(2-{(benzyloxy)carbonylamino}propoxy)acetic acid (CAS: 2580211-20-5) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from enzyme inhibition to drug delivery, with recent studies highlighting its synthetic feasibility, biological activity, and clinical potential. Continued research efforts will be essential to address existing challenges and unlock its full therapeutic value, paving the way for innovative treatments in the years to come.